Cas no 2411271-58-2 (N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide)

• Product Name: N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide
• CAS No: 2411271-58-2
• MF: C₁₅H₁₃ClN₂O
• MW: 272.72952246666
• CID: 5415725
• PubChem ID: 146089840
• Update Time: 2025-10-28

N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1938370661
• 2411271-58-2
• EN300-26583918
• N-[(3-chlorophenyl)(pyridin-2-yl)methyl]prop-2-enamide
• N-[(3-Chlorophenyl)-pyridin-2-ylmethyl]prop-2-enamide
• N-[(3-Chlorophenyl)-2-pyridinylmethyl]-2-propenamide
• N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide

• Inchi： 1S/C15H13ClN2O/c1-2-14(19)18-15(13-8-3-4-9-17-13)11-6-5-7-12(16)10-11/h2-10,15H,1H2,(H,18,19)
• InChI Key： OJSOYKYLTTULOJ-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC(Cl)=C1)C1=NC=CC=C1)(=O)C=C

Computed Properties

• Exact Mass: 272.0716407g/mol
• Monoisotopic Mass: 272.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.1±45.0 °C(Predicted)
• pka: 12.87±0.46(Predicted)

Additional information on N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide

Introduction to N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide (CAS No. 2411271-58-2)

N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2411271-58-2, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this amide derivative incorporates both chlorophenyl and pyridinyl moieties, which are known for their diverse interactions with biological targets.

The 3-chlorophenyl group in the compound's name contributes to its electronic properties, influencing its reactivity and binding affinity. This moiety is often employed in the design of bioactive molecules due to its ability to modulate enzyme activity and receptor interactions. In contrast, the pyridin-2-yl group introduces a nitrogen-rich heterocycle, which is frequently found in pharmacologically active compounds. The presence of this group enhances the compound's solubility and bioavailability, making it a valuable candidate for further investigation.

The amide linkage in N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide plays a crucial role in determining its pharmacokinetic profile. Amides are known for their stability and ability to form hydrogen bonds, which are essential for effective binding to biological targets. This structural feature makes the compound a promising scaffold for the development of novel therapeutic agents. Recent studies have highlighted the importance of amide-based compounds in addressing various therapeutic challenges, including inflammation, pain management, and neurodegenerative disorders.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide has been identified as a potential lead compound in several preclinical studies due to its unique structural features. Researchers have been exploring its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The compound's ability to modulate these enzymes suggests its potential as an anti-inflammatory agent.

The synthesis of N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorophenyl group is typically introduced via nucleophilic aromatic substitution or cross-coupling reactions, while the pyridinyl group is often incorporated through condensation reactions with appropriate pyridine derivatives. The prop-2-enamide moiety is formed through the reaction of an acrylate with an amine or through cyclization reactions involving enamine intermediates.

The pharmacological activity of N-(3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide has been evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly intriguing given the growing interest in targeted immunomodulatory therapies for chronic inflammatory diseases.

3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide may offer a novel approach to alleviating chronic pain conditions. This potential has prompted researchers to investigate its efficacy in animal models of neuropathic and inflammatory pain, with encouraging results suggesting its therapeutic value. 3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide also allows for modifications that can enhance its pharmacological properties. By introducing substituents at various positions on the chlorophenyl or pyridinyl rings, chemists can fine-tune the compound's solubility, metabolic stability, and target specificity. This modular approach to drug design has led to the discovery of several potent analogs with improved pharmacokinetic profiles. 3-chlorophenyl)(pyridin-2-yl)methylprop-2-enamide (CAS No. 2411271-58-2) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for investigating new therapeutic strategies. As research continues to uncover the potential of this compound, it is likely that new applications and derivatives will emerge, contributing to advancements in medicine and drug development.